molecular formula C10H12F2O2 B8581805 2,2-Difluoro-5-phenyl-4-oxapentan-1-ol

2,2-Difluoro-5-phenyl-4-oxapentan-1-ol

Cat. No. B8581805
M. Wt: 202.20 g/mol
InChI Key: DAMKJQOESYWTNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Difluoro-5-phenyl-4-oxapentan-1-ol is a useful research compound. Its molecular formula is C10H12F2O2 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Difluoro-5-phenyl-4-oxapentan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Difluoro-5-phenyl-4-oxapentan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2-Difluoro-5-phenyl-4-oxapentan-1-ol

Molecular Formula

C10H12F2O2

Molecular Weight

202.20 g/mol

IUPAC Name

2,2-difluoro-3-phenylmethoxypropan-1-ol

InChI

InChI=1S/C10H12F2O2/c11-10(12,7-13)8-14-6-9-4-2-1-3-5-9/h1-5,13H,6-8H2

InChI Key

DAMKJQOESYWTNU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCC(CO)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2,2-difluoropropane-1,3-diol (Compound 59I, 6.0 g, 53.5 mmol), 4-fluorophenylboronic acid (1.5 g, 10.7 mmol) and K2CO3 (11.0 g, 80.3 mmol) in DMF (50 mL) was treated with benzyl bromide (8.9 mL, 74.9 mmol). The reaction mixture was stirred at RT for 72 h, diluted with ethyl acetate (200 mL) and washed with water (5×100 mL). The organic layer was dried over Na2SO4, filtered and concentrated to give yellow oil which was purified by column chromatography (SiO2, 20% ethyl acetate/hexanes) to give 5 g (50%) of the desired product as an oil. 1H NMR (500 MHz, CDCl3) δ 7.38-7.34 (m, 5H), 4.70 (s, 2H), 3.89-3.88 (m, 2H), 3.77 (t, J=12.6 Hz, 2H).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
11 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
8.9 mL
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three
Yield
50%

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